![molecular formula C14H11ClF2N2O3S B4643760 N-[4-(aminosulfonyl)benzyl]-2-chloro-4,5-difluorobenzamide](/img/structure/B4643760.png)
N-[4-(aminosulfonyl)benzyl]-2-chloro-4,5-difluorobenzamide
Overview
Description
N-[4-(aminosulfonyl)benzyl]-2-chloro-4,5-difluorobenzamide is a useful research compound. Its molecular formula is C14H11ClF2N2O3S and its molecular weight is 360.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.0146974 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit human liver glycogen phosphorylase , which plays a crucial role in glycogenolysis, the process of breaking down glycogen into glucose-1-phosphate .
Mode of Action
It’s known that inhibitors of glycogen phosphorylase, like the one mentioned above, block the action of this enzyme, thereby preventing the breakdown of glycogen . This could potentially lead to a decrease in blood glucose levels, which might be beneficial in conditions like diabetes.
Biochemical Pathways
The compound likely affects the glycogenolysis pathway by inhibiting glycogen phosphorylase . This inhibition prevents the conversion of glycogen to glucose-1-phosphate, thereby reducing the amount of glucose released into the bloodstream .
Result of Action
The molecular and cellular effects of the compound’s action would likely involve a decrease in the breakdown of glycogen, leading to a reduction in blood glucose levels . This could potentially be beneficial in managing conditions like diabetes, where blood glucose levels are often elevated.
Properties
IUPAC Name |
2-chloro-4,5-difluoro-N-[(4-sulfamoylphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF2N2O3S/c15-11-6-13(17)12(16)5-10(11)14(20)19-7-8-1-3-9(4-2-8)23(18,21)22/h1-6H,7H2,(H,19,20)(H2,18,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSPEUIHJYMNAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=CC(=C(C=C2Cl)F)F)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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